2-[2-Oxo-2-(1,2,5-trimethylpyrrol-3-yl)ethoxy]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[2-Oxo-2-(1,2,5-trimethylpyrrol-3-yl)ethoxy]benzamide, commonly known as TMB-8, is a chemical compound that has been extensively studied for its potential applications in scientific research. TMB-8 is a potent inhibitor of intracellular calcium release, making it a valuable tool for investigating various physiological and biochemical processes that are regulated by calcium signaling.
Mechanism of Action
TMB-8 exerts its inhibitory effect on calcium release by binding to the inositol 1,4,5-trisphosphate (IP3) receptor, which is responsible for releasing calcium from intracellular stores. By binding to the receptor, TMB-8 prevents the binding of IP3, thereby inhibiting calcium release.
Biochemical and Physiological Effects:
TMB-8 has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the proliferation of various cancer cell lines, including breast, prostate, and lung cancer cells. TMB-8 has also been shown to induce apoptosis in cancer cells, which may make it a potential therapeutic agent for cancer treatment.
Advantages and Limitations for Lab Experiments
One of the main advantages of using TMB-8 in lab experiments is its potency as a calcium release inhibitor. Its ability to inhibit calcium release from intracellular stores makes it a valuable tool for investigating the role of calcium signaling in various cellular processes. However, one limitation of using TMB-8 is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research involving TMB-8. One area of interest is the development of TMB-8 analogs with improved potency and selectivity. Another potential direction is the investigation of the effects of TMB-8 on other cellular processes, such as autophagy and inflammation. Additionally, the potential therapeutic applications of TMB-8 in cancer treatment warrant further investigation.
Synthesis Methods
TMB-8 can be synthesized using a multi-step process that involves the condensation of 3-methyl-2-butanone with 3-acetyl-1,2,5-trimethylpyrrole, followed by the reaction of the resulting product with 2-bromoethyl-4-nitrobenzoate. The final step involves the reduction of the nitro group to yield TMB-8.
Scientific Research Applications
TMB-8 has been widely used in scientific research to investigate the role of calcium signaling in various physiological and biochemical processes. It has been shown to inhibit calcium release from intracellular stores, including the endoplasmic reticulum and mitochondria. This inhibition has been found to affect a range of cellular processes, including cell proliferation, apoptosis, and differentiation.
properties
IUPAC Name |
2-[2-oxo-2-(1,2,5-trimethylpyrrol-3-yl)ethoxy]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3/c1-10-8-13(11(2)18(10)3)14(19)9-21-15-7-5-4-6-12(15)16(17)20/h4-8H,9H2,1-3H3,(H2,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOVBWAKAKWOEAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N1C)C)C(=O)COC2=CC=CC=C2C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
2.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24830130 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
2-[2-Oxo-2-(1,2,5-trimethylpyrrol-3-yl)ethoxy]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.